Cas no 2249330-30-9 (4-[2-(Ethenylsulfonyl)ethyl]-2-methyl-5-phenylmorpholine)

• Product Name: 4-[2-(Ethenylsulfonyl)ethyl]-2-methyl-5-phenylmorpholine
• CAS No: 2249330-30-9
• MF: C₁₅H₂₁NO₃S
• MW: 295.397143125534
• CID: 5412399
• PubChem ID: 138050996
• Update Time: 2025-11-06

4-[2-(Ethenylsulfonyl)ethyl]-2-methyl-5-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• Z3023938784
• 2249330-30-9
• 4-(2-Ethenylsulfonylethyl)-2-methyl-5-phenylmorpholine
• 4-[2-(ethenesulfonyl)ethyl]-2-methyl-5-phenylmorpholine
• EN300-26582408
• 4-[2-(Ethenylsulfonyl)ethyl]-2-methyl-5-phenylmorpholine

• Inchi： 1S/C15H21NO3S/c1-3-20(17,18)10-9-16-11-13(2)19-12-15(16)14-7-5-4-6-8-14/h3-8,13,15H,1,9-12H2,2H3
• InChI Key： CZMFITBOPVFBGN-UHFFFAOYSA-N
• SMILES： N1(CCS(C=C)(=O)=O)C(C2=CC=CC=C2)COC(C)C1

Computed Properties

• Exact Mass: 295.12421471g/mol
• Monoisotopic Mass: 295.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.9±40.0 °C(Predicted)
• pka: 5.27±0.40(Predicted)

Additional information on 4-[2-(Ethenylsulfonyl)ethyl]-2-methyl-5-phenylmorpholine

Research Briefing on 4-[2-(Ethenylsulfonyl)ethyl]-2-methyl-5-phenylmorpholine (CAS: 2249330-30-9)

The compound 4-[2-(Ethenylsulfonyl)ethyl]-2-methyl-5-phenylmorpholine (CAS: 2249330-30-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-[2-(Ethenylsulfonyl)ethyl]-2-methyl-5-phenylmorpholine as a versatile intermediate in the synthesis of novel bioactive molecules. Its ethenylsulfonyl moiety is particularly noteworthy, as it can participate in Michael addition reactions, making it a valuable building block for the development of covalent inhibitors. Researchers have successfully employed this compound in the design of targeted therapies, especially in the context of enzyme inhibition and protein modification.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on a range of kinases implicated in cancer progression. The results demonstrated moderate to high potency against specific kinase targets, with IC50 values in the low micromolar range. Further optimization of the morpholine ring and sulfonyl group is expected to enhance its selectivity and efficacy.

Another area of interest is the compound's potential application in proteolysis-targeting chimeras (PROTACs). The ethenylsulfonyl group's ability to form covalent bonds with target proteins makes it an attractive candidate for the development of heterobifunctional degraders. Preliminary data suggest that 4-[2-(Ethenylsulfonyl)ethyl]-2-methyl-5-phenylmorpholine can be effectively incorporated into PROTAC designs, enabling the targeted degradation of disease-relevant proteins.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of this compound. Issues such as solubility, metabolic stability, and off-target effects need to be addressed in future studies. Researchers are currently exploring derivatization strategies to improve these characteristics while retaining the compound's bioactive core.

In conclusion, 4-[2-(Ethenylsulfonyl)ethyl]-2-methyl-5-phenylmorpholine represents a promising scaffold for drug discovery, with applications ranging from kinase inhibition to targeted protein degradation. Continued research into its mechanism of action and structural optimization will be crucial for unlocking its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of this compound and its derivatives.